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Citral analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
Citral is a mixture of neral (cis isomer of 3,7-dimethyl-2,6-octadienal) and geranial (trans isomer of 3,7-dimethyl-2,6-octadienal). It exhibits antimicrobial activity and pheromonal effects and is generally used for the synthesis of vitamin A and ionones.
Citral, a volatile compound, is considered as an important raw material for lemon scented tea tree oil and Cymbopogon citratus volatile oil. It is used as an aroma ingredient in food products, aromatherapy, cosmetic industry, scenting of soaps and toiletries. The antimicrobial activity of this compound on the airborne microbes is investigated.
Citral usually is a key component of lemon scented essential oils and also in volatile oils of plants like ginger, which can e...